![molecular formula C22H22BrF2NO4 B517562 4-[(4-Bromo-3-hydroxy-5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)carbamoyl]-2,6-difluorobenzoic acid](/img/structure/B517562.png)
4-[(4-Bromo-3-hydroxy-5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)carbamoyl]-2,6-difluorobenzoic acid
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Overview
Description
AGN193836 is a retinoic acid receptor α subtype specific agonist.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : A study by Takashima-Hirano, Ishii, and Suzuki (2012) discusses the synthesis of similar compounds using Pd(0)-mediated rapid cross-coupling reactions. This technique could potentially be applicable for synthesizing the compound (Misato Takashima-Hirano et al., 2012).
Functionalization of Methyl Group : The work of Jefford et al. (1984) on the acid-catalyzed cleavage of related compounds to give various derivatives demonstrates a method for modifying similar structures (C. W. Jefford et al., 1984).
Synthesis of Polysubstituted Aromatic Carboxylic Acids : Laak and Scharf (1989) describe the synthesis of complex benzoic acids, which could provide insights into the synthesis pathways for the compound (K. V. Laak & H. Scharf, 1989).
Applications in Material Science and Pharmaceuticals
Organic Solar Cells : A study by Tan et al. (2016) demonstrates the use of similar benzoic acid derivatives in modifying materials for high-efficiency organic solar cells. This suggests potential applications of the compound in energy-related fields (L. Tan et al., 2016).
Photosensitizers for Cancer Treatment : Pişkin, Canpolat, and Öztürk (2020) explore the use of benzene sulfonamide derivatives in photosensitizers for photodynamic therapy, indicating a potential application area for similar compounds in medical treatments (M. Pişkin et al., 2020).
Antibacterial and Antifungal Activities : Mehta's (2013) research on the synthesis of pyrrole and pyrrolidine compounds from similar benzoic acid hydrazides and their antibacterial and antifungal activities suggests a potential application in pharmaceuticals (S. Mehta, 2013).
properties
Molecular Formula |
C22H22BrF2NO4 |
---|---|
Molecular Weight |
482.3 g/mol |
IUPAC Name |
4-[(4-Bromo-3-hydroxy-5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)carbamoyl]-2,6-difluorobenzoic acid |
InChI |
InChI=1S/C22H22BrF2NO4/c1-21(2)5-6-22(3,4)16-11(21)9-14(18(27)17(16)23)26-19(28)10-7-12(24)15(20(29)30)13(25)8-10/h7-9,27H,5-6H2,1-4H3,(H,26,28)(H,29,30) |
InChI Key |
FADQHUSDAKOWFT-UHFFFAOYSA-N |
SMILES |
O=C(O)C1=C(F)C=C(C(NC2=C(O)C(Br)=C3C(C)(C)CCC(C)(C)C3=C2)=O)C=C1F |
Canonical SMILES |
CC1(CCC(C2=C(C(=C(C=C21)NC(=O)C3=CC(=C(C(=C3)F)C(=O)O)F)O)Br)(C)C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AGN193836; AGN 193836; AGN-193836 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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